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Compound of Interest

Compound Name: Dioxopromethazine

Cat. No.: B076312

For Researchers, Scientists, and Drug Development
Professionals
Core Concepts: An Overview of Dioxopromethazine

Dioxopromethazine is a derivative of the phenothiazine class of compounds, chemically
identified as 1-(5,5-dioxophenothiazin-10-yl)-N,N-dimethylpropan-2-amine[1]. It is the sulfone
metabolite of promethazine, a well-known first-generation antihistamine[2][3].
Dioxopromethazine itself is recognized as an orally active antihistamine and is clinically used
for the management of cough, expectoration, and asthmatic symptoms[4][5]. Its therapeutic
applications also extend to local anesthesia[5]. As a member of the phenothiazine family, its
pharmacological profile is not limited to antihistaminic effects but also includes sedative,
antiemetic, and anticholinergic properties[2][3].

This technical guide aims to provide a comprehensive resource on dioxopromethazine,
consolidating available data on its chemical properties, mechanism of action, pharmacology,
and the experimental methodologies relevant to its study.

Chemical and Physical Properties

A clear understanding of the physicochemical characteristics of a compound is fundamental for
research and development. The key properties of dioxopromethazine and its commonly used
hydrochloride salt are summarized below.
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Dioxopromethazine

Property Dioxopromethazine .
Hydrochloride
1-(5,5-dioxophenothiazin-10- 1-(5,5-dioxophenothiazin-10-
IUPAC Name yI)-N,N-dimethylpropan-2- yI)-N,N-dimethylpropan-2-

amine amine;hydrochloride
Molecular Formula C17H20N202S C17H20N202S-HCI
Molecular Weight 316.42 g/mol 352.88 g/mol
CAS Number 13754-56-8 15374-15-9

Prothanon, 9,9- )

) ) Prothanon hydrochloride, 9,9-
Synonyms Dioxopromethazine, ) )
) Dioxopromethazine HCI

Promethazine Sulfone

White to yellowish powder or )
Appearance ) Data not available

crystalline powder
Melting Point 127-129 °C Data not available

Sources:[1][3][4][6][7]

Mechanism of Action and Signaling Pathways

The therapeutic effects of dioxopromethazine are attributable to its interaction with multiple

receptor systems. Its primary mechanism involves the antagonism of histamine H1 receptors,

but its activity at dopamine and muscarinic receptors also contributes to its overall

pharmacological profile.

Histamine H1 Receptor Antagonism

Dioxopromethazine is a potent antagonist of the histamine H1 receptor[6][8]. By competitively

blocking the binding of histamine to H1 receptors on various cell types, it mitigates the classic

symptoms of allergic reactions, such as vasodilation, increased capillary permeability, and

smooth muscle contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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